1-(1-isopropyl-1H-pyrazol-4-yl)-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]methanamine

• Molecular Formula: C14H24ClN5
• Molecular Weight: 297.83 g/mol
• IUPAC Name: 1-(2-propan-2-ylpyrazol-3-yl)-N-[(1-propan-2-ylpyrazol-4-yl)methyl]methanamine;hydrochloride
• InChI: InChI=1S/C14H23N5.ClH/c1-11(2)18-10-13(8-17-18)7-15-9-14-5-6-16-19(14)12(3)4;/h5-6,8,10-12,15H,7,9H2,1-4H3;1H
• InChI Key: YMDFIABFJQLYJV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(C=N1)CNCC2=CC=NN2C(C)C.Cl

Description

1-(1-isopropyl-1H-pyrazol-4-yl)-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]methanamine is a bifunctional pyrazole-derived amine characterized by two isopropyl-substituted pyrazole rings linked via a methylamine bridge. Potential applications of such compounds span medicinal chemistry (e.g., kinase inhibitors) and materials science, though explicit data on this compound’s uses are absent in the evidence.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1-isopropyl-1H-pyrazol-4-yl)-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]methanamine typically involves the following steps:

Formation of Pyrazole Rings: The pyrazole rings can be synthesized through the reaction of hydrazine with 1,3-diketones under acidic or basic conditions.

Isopropyl Substitution: The pyrazole rings are then subjected to alkylation with isopropyl halides in the presence of a base such as potassium carbonate.

Methanamine Linker Formation: The final step involves the reaction of the isopropyl-substituted pyrazole rings with formaldehyde and a primary amine to form the methanamine linker.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of advanced catalysts, continuous flow reactors, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

1-(1-isopropyl-1H-pyrazol-4-yl)-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]methanamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding pyrazole N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to convert any carbonyl groups to alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where the isopropyl groups can be replaced by other alkyl or aryl groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base such as sodium hydride.

Major Products Formed

Oxidation: Pyrazole N-oxides.

Reduction: Alcohol derivatives.

Substitution: Alkyl or aryl-substituted pyrazole derivatives.

Scientific Research Applications

1-(1-isopropyl-1H-pyrazol-4-yl)-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]methanamine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and as a precursor for the synthesis of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-(1-isopropyl-1H-pyrazol-4-yl)-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]methanamine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares the target compound with structurally related pyrazole and heterocyclic amines, focusing on substituent effects, molecular properties, and synthesis.

Table 1: Structural and Molecular Comparisons

Compound Name	Molecular Formula	Key Substituents	Molecular Weight	Notable Features	Reference
1-(1-isopropyl-1H-pyrazol-4-yl)-N-[(1-isopropyl-1H-pyrazol-5-yl)methyl]methanamine (Target)	Not provided*	Dual isopropyl-pyrazole groups	Not provided*	High steric bulk, potential lipophilicity	-
1-(1-isopropyl-1H-pyrazol-5-yl)-N-[(1-propyl-1H-pyrazol-4-yl)methyl]methanamine	C₁₄H₂₄ClN₅	Isopropyl, propyl-pyrazole	297.83	Chlorine inclusion, moderate polarity
1-(1-ethyl-1H-pyrazol-5-yl)-N-methylmethanamine	C₇H₁₃N₃	Ethyl, methylamine	139.20	Compact structure, higher solubility
N-((1H-imidazol-5-yl)methyl)-1-phenylmethanamine	C₁₁H₁₃N₃	Imidazole, phenyl	187.24	Aromaticity, hydrogen-bonding capacity
1-(1-(3-Methoxyphenyl)-1H-pyrazol-4-yl)-N-methylmethanamine	C₁₂H₁₅N₃O	Methoxyphenyl, methylamine	217.27	Electron-rich aryl group, GHS hazards

Key Comparison Points

Substituent Effects on Lipophilicity and Solubility The target compound’s dual isopropyl groups likely enhance lipophilicity (logP) compared to analogs with smaller alkyl chains (e.g., ethyl in or propyl in ). This could improve membrane permeability but reduce aqueous solubility.

Heterocycle Influence on Bioactivity

• Pyrazole derivatives (e.g., ) are often explored as kinase inhibitors due to their ability to engage in hydrogen bonding and π-π stacking. The target compound’s isopropyl groups may sterically hinder binding compared to less bulky analogs like the ethyl-pyrazole in .
• Imidazole-based compounds (e.g., ) exhibit distinct electronic profiles (e.g., higher basicity) compared to pyrazoles, affecting their interaction with biological targets.

Toxicity and Handling

• The methoxyphenyl-pyrazole derivative () is classified for acute oral toxicity (H302) and skin irritation (H315). The target compound’s isopropyl groups may mitigate or exacerbate such hazards, underscoring the need for empirical toxicity studies.